5-(4-methoxyphenyl)-N-(2-(m-tolylcarbamoyl)benzofuran-3-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-(4-methoxyphenyl)-N-[2-[(3-methylphenyl)carbamoyl]-1-benzofuran-3-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C27H21N3O5/c1-16-6-5-7-18(14-16)28-27(32)25-24(20-8-3-4-9-22(20)34-25)29-26(31)21-15-23(35-30-21)17-10-12-19(33-2)13-11-17/h3-15H,1-2H3,(H,28,32)(H,29,31)
• InChI Key: DSOITUIDUFJKLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=NOC(=C4)C5=CC=C(C=C5)OC
• Molecular Formula: C27H21N3O5
• Molecular Weight: 467.5 g/mol
• CAS No.: 941913-64-0

Description

5-(4-methoxyphenyl)-N-(2-(m-tolylcarbamoyl)benzofuran-3-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C27H21N3O5 and its molecular weight is 467.481. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study focused on the synthesis and antimicrobial screening of novel derivatives integrated with quinoline, pyrazole, and benzofuran moieties. These compounds were evaluated for their in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli. This research illustrates the potential application of benzofuran derivatives in developing new antimicrobial agents (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Anti-Inflammatory and Analgesic Agents

Another study explored the synthesis of novel compounds derived from visnaginone and khellinone, including benzodifuranyl derivatives, as anti-inflammatory and analgesic agents. These compounds demonstrated significant COX-2 inhibitory activity, highlighting their potential in treating inflammatory conditions and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antitubercular Activity

A novel series of isoxazole clubbed with 1,3,4-oxadiazole derivatives showed promising antibacterial and antitubercular activities. This suggests that isoxazole derivatives could be explored further for potential applications in treating bacterial and tuberculosis infections (Shingare, Patil, Sangshetti, Patil, Rajani, & Madje, 2018).

Isoxazole-containing Sulfonamides as Enzyme Inhibitors

Research on isoxazole-containing sulfonamides revealed their potent inhibitory properties against carbonic anhydrase II and VII, two human enzyme isoforms. This indicates potential applications in developing treatments for conditions associated with these enzymes, such as glaucoma and neuropathic pain (Altug, Güneş, Nocentini, Monti, Buonanno, & Supuran, 2017).

Antimicrobials and Antioxidants from Benzofuran Derivatives

A study on functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds reported the synthesis of a new class of compounds showing antimicrobial and antioxidant activities. This research provides a basis for the development of new antimicrobial and antioxidant agents from benzofuran derivatives (Rangaswamy, Kumar, Harini, & Naik, 2017).